1-(2,3-dihydro-1H-inden-6-yl)cyclopropanecarboxylic acid

• CAS No.: 1083168-67-5
• Molecular Formula: C13H14O2
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 1-(2,3-dihydro-1H-inden-5-yl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C13H14O2/c14-12(15)13(6-7-13)11-5-4-9-2-1-3-10(9)8-11/h4-5,8H,1-3,6-7H2,(H,14,15)
• InChI Key: VTHPUCFLKLNHQU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)C3(CC3)C(=O)O

Description

1-(2,3-dihydro-1H-inden-6-yl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C13H14O2 and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred 1-(2,3-dihydro-1H-inden-6-yl)cyclopropanecarbonitrile (9.3 g, 50.8 mmol) in methanol (40 mL) was added a solution of 150 mL of sodium hydroxide (25% NaOH w/w in water). The mixture was heated at 100° C. for 8 hours. After cooling to room temperature, the reaction mixture was poured over ice-water (0° C.), the pH was adjusted to pH=4 with hydrogen chloride (1 N) and the mixture was extracted with dichloromethane (3×100 mL). The combined organic layers were dried over Na2SO4 and evaporated under vacuum. The residue that was purified by column chromatography (petroleum ether:ethyl acetate=5:1) to give 1-(2,3-dihydro-1H-inden-6-yl)cyclopropanecarboxylic acid (4.8 g, 47%). 1H NMR (CDCl3, 400 MHz) δ 1.23-1.26 (m, 2H), 1.62-1.65 (m, 2H), 2.03-210 (m, 2H), 2.81-2.91 (m, 4H), 7.11-7.21 (m, 3H).

Synthesis routes and methods II

Procedure details